Cas no 1806408-81-0 (1-Bromo-3-(2-fluoro-4-methoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-fluoro-4-methoxyphenyl)propan-2-one
• CAS No: 1806408-81-0
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 4976330
• Update Time: 2025-08-02

1-Bromo-3-(2-fluoro-4-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-fluoro-4-methoxyphenyl)propan-2-one

• Inchi： 1S/C10H10BrFO2/c1-14-9-3-2-7(10(12)5-9)4-8(13)6-11/h2-3,5H,4,6H2,1H3
• InChI Key： KXACZWSGSFXXNB-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=CC=1F)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(2-fluoro-4-methoxyphenyl)propan-2-one

Introduction to 1-Bromo-3-(2-fluoro-4-methoxyphenyl)propan-2-one (CAS No. 1806408-81-0)

1-Bromo-3-(2-fluoro-4-methoxyphenyl)propan-2-one (CAS No. 1806408-81-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom, a fluoro-substituted phenyl ring, and a methoxy group. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive compounds.

The chemical structure of 1-Bromo-3-(2-fluoro-4-methoxyphenyl)propan-2-one can be represented as follows: C₁₁H₁₁BrFO₃. The presence of the bromine atom at the 1-position of the propanone chain, along with the 2-fluoro-4-methoxyphenyl substituent, provides a rich platform for further chemical modifications and derivatizations. This flexibility is particularly advantageous in the design and synthesis of novel pharmaceuticals, where subtle changes in molecular structure can lead to significant improvements in efficacy and safety profiles.

In recent years, 1-Bromo-3-(2-fluoro-4-methoxyphenyl)propan-2-one has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a key intermediate in the synthesis of antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of potent inhibitors against viral proteases, which are crucial for the replication of several viruses, including HIV and hepatitis C virus (HCV). The bromine atom in 1-Bromo-3-(2-fluoro-4-methoxyphenyl)propan-2-one plays a critical role in enhancing the binding affinity and selectivity of these inhibitors, thereby improving their therapeutic potential.

Beyond antiviral applications, 1-Bromo-3-(2-fluoro-4-methoxyphenyl)propan-2-one has also shown promise in the development of anticancer drugs. Research conducted at the National Cancer Institute demonstrated that derivatives of this compound exhibit significant cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy. The fluoro-substituted phenyl ring and methoxy group contribute to the enhanced stability and cellular uptake of these derivatives, making them attractive candidates for further preclinical and clinical evaluation.

The synthetic versatility of 1-Bromo-3-(2-fluoro-4-methoxyphenyl)propan-2-one extends to its use as a building block in the construction of complex organic molecules. Its reactivity with various nucleophiles and electrophiles allows for the facile introduction of additional functional groups, thereby expanding its utility in combinatorial chemistry and high-throughput screening assays. This property is particularly valuable in drug discovery programs where rapid generation and testing of large libraries of compounds are essential for identifying lead candidates.

In addition to its pharmaceutical applications, 1-Bromo-3-(2-fluoro-4-methoxyphenyl)propan-2-one has found use in other areas of chemical research. For example, it has been employed as a starting material in the synthesis of fluorescent probes for biological imaging. The ability to fine-tune the electronic properties of these probes through strategic modifications to the molecular structure has led to their widespread adoption in cell biology and neuroscience studies. The bromine atom serves as a convenient handle for further derivatization, enabling researchers to tailor the probes to specific experimental needs.

The environmental impact and safety profile of 1-Bromo-3-(2-fluoro-4-methoxyphenyl)propan-2-one have also been subjects of investigation. Studies have shown that this compound exhibits low toxicity and environmental persistence when used under controlled laboratory conditions. However, proper handling and disposal protocols should always be followed to ensure worker safety and minimize environmental exposure.

In conclusion, 1-Bromo-3-(2-fluoro-4-methoxyphenyl)propan-2-one (CAS No. 1806408-81-0) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and other areas of chemical science. Its unique structural features and synthetic versatility make it an invaluable tool for scientists working on the development of new drugs and advanced materials. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.